Cas no 64434-97-5 (4-Benzothiazol-2-yl-quinoline)
4-Benzothiazol-2-yl-quinoline structure
Product Name:4-Benzothiazol-2-yl-quinoline
CAS No:64434-97-5
MF:C16H10N2S
MW:262.329001903534
CID:961288
PubChem ID:12384678
Update Time:2025-04-19
4-Benzothiazol-2-yl-quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzothiazol-2-yl-quinoline
- 2-quinolin-4-yl-1,3-benzothiazole
- 2-(quinolin-4-yl)benzo[d]thiazole
- 4-benzo[d]thiazol-2-yl-quinoline
- 64434-97-5
- SCHEMBL24567101
- DTXSID80495677
- 4-(1,3-Benzothiazol-2-yl)quinoline
- DB-295247
- 4-benzo[d]thiazol-2-ylquinoline
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- Inchi: 1S/C16H10N2S/c1-2-6-13-11(5-1)12(9-10-17-13)16-18-14-7-3-4-8-15(14)19-16/h1-10H
- InChI Key: DVNVHWRCZKWSDS-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1C=CN=C2C=CC=CC=12
Computed Properties
- Exact Mass: 262.05600
- Monoisotopic Mass: 262.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 54.02000
- LogP: 4.51150
4-Benzothiazol-2-yl-quinoline Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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